N-2,1,3-benzothiadiazol-4-yl-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H19N5OS/c24-17(19-15-7-4-8-16-18(15)21-25-20-16)13-22-9-11-23(12-10-22)14-5-2-1-3-6-14/h1-8H,9-13H2,(H,19,24)
• InChI Key: NWJWNSPXDUOYAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=NSN=C32)C4=CC=CC=C4
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of N-2,1,3-benzothiadiazol-4-yl-2-(4-phenyl-1-piperazinyl)acetamide derivatives typically involves multiple steps, starting with the chloroacetylation of amino benzothiazoles, followed by reaction with substituted piperazines in the presence of a base. This process results in the formation of a series of compounds, which are then characterized by various analytical techniques such as IR, NMR, and mass spectral data. These compounds are synthesized with the aim of exploring their pharmacological activities, with some showing significant potential in anticancer and anti-inflammatory activities (Raghavendra et al., 2012).

Molecular Structure Analysis

The molecular structure of N-2,1,3-benzothiadiazol-4-yl-2-(4-phenyl-1-piperazinyl)acetamide and its derivatives is characterized by the presence of a benzothiadiazole ring linked to a piperazine unit through an acetamide linkage. The structures of these compounds are elucidated using techniques like X-ray crystallography, which reveals the arrangement of the acetamide and thiadiazole units and their orientation in space. These structural analyses provide insight into the compound's reactivity and interactions with biological targets (Ismailova et al., 2014).

Chemical Reactions and Properties

N-2,1,3-Benzothiadiazol-4-yl-2-(4-phenyl-1-piperazinyl)acetamide compounds undergo various chemical reactions, including hypervalent interactions and the formation of centrosymmetric dimers through hydrogen bonding. These reactions are crucial for understanding the compound's behavior in biological systems and its potential as a pharmacological agent. The synthesis process and the resulting chemical reactions highlight the compound's versatile chemical properties and its potential for further functionalization (Ismailova et al., 2014).